Cas no 71173-01-8 (Propanenitrile,3-[2-(dodecyloxy)ethoxy]-)

• Product Name: Propanenitrile,3-[2-(dodecyloxy)ethoxy]-
• CAS No: 71173-01-8
• MF: C₁₇H₃₃NO₂
• MW: 283.449425458908
• CID: 568829
• PubChem ID: 3018081
• Update Time: 2025-04-19

Propanenitrile,3-[2-(dodecyloxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[2-(dodecyloxy)ethoxy]-
• 3-(2-dodecoxyethoxy)propanenitrile
• 3-[2-(dodecyloxy)ethoxy]propiononitrile
• 3-(2-(Dodecyloxy)ethoxy)propiononitrile
• 3-[2-(dodecyloxy)ethoxy]propanenitrile
• DTXSID30991492
• NS00061896
• EINECS 275-244-6
• 71173-01-8

• Inchi： 1S/C17H33NO2/c1-2-3-4-5-6-7-8-9-10-11-14-19-16-17-20-15-12-13-18/h2-12,14-17H2,1H3
• InChI Key： DNKLKJXCTRNFBY-UHFFFAOYSA-N
• SMILES： O(CCOCCC#N)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 283.25129
• Monoisotopic Mass: 283.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 0.899
• Boiling Point: 400.8°C at 760 mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.446
• PSA: 42.25